N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: N-[4-[1-(4-methoxyphenyl)ethylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-12(14-4-8-16(23-3)9-5-14)19-24(21,22)17-10-6-15(7-11-17)18-13(2)20/h4-12,19H,1-3H3,(H,18,20)
• InChI Key: JOEAEMFYMJJQBH-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)OC)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C

Description

N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDAC inhibitors). It has been widely studied for its potential use in cancer therapy due to its ability to induce apoptosis and inhibit tumor growth.

Scientific Research Applications

N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines, including breast, lung, and prostate cancer. N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has also been studied for its potential use in combination with other cancer drugs to enhance their efficacy. Additionally, N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases.

Mechanism of Action

N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide functions as an HDAC inhibitor, which means it inhibits the activity of enzymes that remove acetyl groups from histone proteins. This results in the accumulation of acetylated histones, which leads to changes in gene expression. N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to induce the expression of genes involved in apoptosis and cell cycle arrest, leading to the death of cancer cells.
Biochemical and Physiological Effects:
N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis and inhibit tumor growth in cancer cells, as well as have anti-inflammatory and immunomodulatory effects. N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is important for tumor growth. Additionally, N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide is its specificity for HDAC inhibition, which allows for targeted changes in gene expression. Additionally, N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to have low toxicity in animal studies, making it a potentially safe candidate for human use. However, N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to have limited solubility, which can make it difficult to administer in vivo. Additionally, N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to have variable efficacy in different cancer cell lines, which may limit its use in certain types of cancer.

Future Directions

There are several future directions for research on N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide. One area of interest is the development of more potent and selective HDAC inhibitors. Additionally, there is interest in studying the use of N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide in combination with other cancer drugs to enhance their efficacy. Another area of interest is the development of new drug delivery methods to improve the solubility and bioavailability of N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide. Finally, there is interest in studying the use of N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Synthesis Methods

N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide can be synthesized through a multi-step process involving the reaction of 4-aminobenzenesulfonamide with 4-methoxyphenethylbromide to form N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide. The synthesis method has been optimized to produce high yields of pure N-[4-({[1-(4-methoxyphenyl)ethyl]amino}sulfonyl)phenyl]acetamide.